Cas no 2158856-75-6 (3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine)

• Product Name: 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine
• CAS No: 2158856-75-6
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6499038
• PubChem ID: 165763793
• Update Time: 2025-10-23

3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine
• EN300-1760842
• 2158856-75-6

• Inchi： 1S/C11H18N2/c1-9-10(5-4-8-13-9)11(2,3)6-7-12/h4-5,8H,6-7,12H2,1-3H3
• InChI Key： HNLLVTOPGNXLHN-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1=CC=CN=C1C

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine

Introduction to 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine (CAS No. 2158856-75-6)

3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine, with the CAS number 2158856-75-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a substituted pyridine ring and a branched alkyl chain. The compound's structure and properties make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine consists of a central butylamine backbone with a 3-methylpyridine substituent. The presence of the pyridine ring imparts significant aromatic character to the molecule, while the alkyl substituents contribute to its lipophilicity. These structural features are crucial for understanding the compound's behavior in biological systems and its potential pharmacological activities.

Recent studies have highlighted the potential of 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine as a lead compound in drug discovery. One notable area of research is its interaction with specific receptors and enzymes. For instance, studies have shown that this compound can selectively bind to certain G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including neurological disorders and cardiovascular conditions. The selectivity and affinity of 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine for these receptors make it an attractive candidate for further optimization and development into therapeutic agents.

In addition to its receptor-binding properties, 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine has also been investigated for its potential as an inhibitor of specific enzymes. Enzyme inhibition is a common strategy in drug design, as it can modulate biological pathways and processes involved in disease progression. Research has demonstrated that this compound can inhibit key enzymes involved in inflammation and oxidative stress, which are implicated in a wide range of pathologies. These findings suggest that 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine could be developed into drugs targeting these mechanisms.

The pharmacokinetic properties of 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine have also been studied to assess its suitability as a therapeutic agent. Pharmacokinetics refers to how the body absorbs, distributes, metabolizes, and excretes a drug. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and organs without causing significant side effects.

Clinical trials are an essential step in the drug development process, and preliminary data from preclinical studies have shown promising results for 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine. These studies have demonstrated that the compound is well-tolerated in animal models and exhibits efficacy in treating various conditions. However, further clinical trials are necessary to confirm these findings and establish the safety and efficacy of the compound in human subjects.

The synthesis of 3-methyl-3-(2-methylpyridin-3-yl)butan-1-amine is another important aspect of its development as a pharmaceutical agent. Efficient synthetic routes are crucial for producing sufficient quantities of the compound for preclinical and clinical studies. Recent advancements in synthetic chemistry have led to the development of robust methods for synthesizing this compound with high yields and purity. These methods typically involve multistep reactions that include functional group transformations, coupling reactions, and purification steps.

In conclusion, 3-methyl-3-(2-methylpyridin-3-y l)butan -1 -amine strong > (CAS No .< strong > 2158856 -75 -6 strong > ) represents a promising lead compound in medicinal chemistry due to its unique structural features , receptor-binding properties , enzyme inhibition capabilities , favorable pharmacokinetic profiles , and efficient synthetic routes . Ongoing research continues to explore its potential applications in treating various diseases , making it an exciting area of study for both academic researchers and pharmaceutical companies . p >